Cas no 1611-57-0 (tert-Octyl Isocyanate)

• Product Name: tert-Octyl Isocyanate
• CAS No: 1611-57-0
• MF: C₉H₁₇NO
• MW: 155.237382650375
• MDL: MFCD00209615
• CID: 83832
• Update Time: 2025-10-05

tert-Octyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3-tetramethylbutyl isocyanate
• 1,1,3,3-Tetramethylbutyl isocyanate~2,4,4-Trimethyl-2-pentyl isocyanate
• tert-Octyl isocyanate
• 2-isocyanato-2,4,4-trimethylpentane
• 1,1,3,3-tetramethyl-butyl isocyanate
• 2,4,4-trimethyl-2-pentyl isocyanate
• 2-isocyanato-2,4,4-trimethyl-pentane
• t-octyl isocyanate
• tert-Octyl Isocyanate

• MDL： MFCD00209615
• Inchi： 1S/C9H17NO/c1-8(2,3)6-9(4,5)10-7-11/h6H2,1-5H3
• InChI Key： XOHBENIMDRFUIH-UHFFFAOYSA-N
• SMILES： O=C=NC(C)(C)CC(C)(C)C

Computed Properties

• Exact Mass: 155.13100
• Monoisotopic Mass: 155.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• Color/Form: A colorless liquid with a pungent odor
• Density: 0.859 g/mL at 25 °C(lit.)
• Boiling Point: 170-172 °C(lit.)
• Flash Point: Fahrenheit: 118.4 ° f
  Celsius: 48 ° c
  
• Refractive Index: n20/D 1.426(lit.)
• PSA: 29.43000
• LogP: 2.53700
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble in water.

tert-Octyl Isocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226-H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3080
• WGK Germany：3
• Hazard Category Code： 10-20/21/22-36/37/38
• Safety Instruction： S23-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• Risk Phrases：R10; R20/22; R36/37/38; R42
• Packing Group：II
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：2-8°C

Additional information on tert-Octyl Isocyanate

Comprehensive Guide to tert-Octyl Isocyanate (CAS No. 1611-57-0): Properties, Applications, and Industry Insights

tert-Octyl Isocyanate (CAS No. 1611-57-0) is a specialized organic compound widely recognized for its role in advanced chemical synthesis. As an isocyanate derivative, it features a reactive N=C=O functional group, making it invaluable for producing polyurethanes, coatings, and adhesives. Its tert-octyl group enhances steric hindrance, improving stability in demanding industrial environments. This article explores its molecular structure, synthesis methods, and cutting-edge applications while addressing trending topics like sustainable chemistry and high-performance materials.

The growing demand for eco-friendly chemical alternatives has positioned tert-Octyl Isocyanate as a subject of research in green chemistry. Scientists are investigating its potential in low-VOC formulations, aligning with global regulations like REACH. Searches for "biodegradable isocyanates" or "tert-Octyl Isocyanate safety data" reflect user concerns, underscoring the need for transparent technical profiles. Its thermal stability (up to 200°C) and hydrolysis resistance further drive adoption in automotive sealants and aerospace composites.

From a synthetic chemistry perspective, 1611-57-0 demonstrates unique reactivity patterns. Unlike linear isocyanates, its branched alkyl chain reduces crystallization tendencies, facilitating storage and handling. Recent patents highlight its use in UV-curable resins for 3D printing—a hotspot in "advanced material innovation" searches. Analytical techniques like FTIR spectroscopy (peaks at 2270 cm^-1 for NCO) and GC-MS are critical for quality control.

In the pharmaceutical intermediates sector, tert-Octyl Isocyanate serves as a building block for N-alkyl carbamates. Its low volatility (vapor pressure: 0.12 mmHg at 25°C) minimizes workplace exposure risks, addressing "occupational health chemicals" queries. Regulatory databases such as PubChem classify it under non-hazardous handling protocols when used with standard PPE (nitrile gloves, ventilation).

Market trends reveal rising applications in flexible electronics, where its dielectric properties enhance polymer performance. Manufacturers increasingly seek "tert-Octyl Isocyanate suppliers" with ISO 9001 certification, emphasizing batch-to-batch consistency. Storage recommendations include argon-purged containers below 30°C to prevent moisture-induced degradation—a key detail for "chemical storage best practices" searches.

Future research directions may explore enzyme-catalyzed reactions with 1611-57-0 to reduce energy consumption. As industries prioritize carbon footprint reduction, lifecycle assessments of tert-Octyl Isocyanate production will gain prominence. This aligns with search trends like "sustainable isocyanate synthesis" and "green industrial chemistry," positioning this compound at the intersection of innovation and environmental responsibility.